Cas no 279262-56-5 (2-(2-Ethoxyethoxy)phenylboronic acid)

• Product Name: 2-(2-Ethoxyethoxy)phenylboronic acid
• CAS No: 279262-56-5
• MF: C₁₀H₁₅BO₄
• MW: 210.034703493118
• MDL: MFCD12174698
• CID: 1024653
• Update Time: 2025-08-01

2-(2-Ethoxyethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(2-Ethoxyethoxy)phenyl)boronic acid
• 2-(2-ETHOXYETHOXY)PHENYLBORONIC ACID
• 2-(2-Ethoxyethoxy)phenylboronic acid

• MDL： MFCD12174698
• Inchi： 1S/C10H15BO4/c1-2-14-7-8-15-10-6-4-3-5-9(10)11(12)13/h3-6,12-13H,2,7-8H2,1H3
• InChI Key： VXRUZTFMTDDRAR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1B(O)O)CCOCC

Computed Properties

• Exact Mass: 210.10600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 58.92000
• LogP: -0.21830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Ethoxyethoxy)phenylboronic acid

2-(2-Ethoxyethoxy)phenylboronic Acid: A Comprehensive Overview

The compound 2-(2-Ethoxyethoxy)phenylboronic acid, with the CAS number NO279262-56-5, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structure and versatile applications in various research domains. In this article, we will delve into its structural properties, synthesis methods, applications, and recent advancements in its utilization.

Structure and Properties

2-(2-Ethoxyethoxy)phenylboronic acid consists of a phenyl ring substituted with a boronic acid group at the para position and an ethoxyethoxy group at the ortho position. The ethoxyethoxy group introduces a degree of steric hindrance and electronic effects, which influence the compound's reactivity and solubility. The presence of the boronic acid group makes this compound highly reactive in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely used in organic synthesis.

Synthesis and Characterization

The synthesis of 2-(2-Ethoxyethoxy)phenylboronic acid typically involves a multi-step process. Starting from phenol derivatives, the ethoxyethoxy group is introduced via nucleophilic substitution or alkylation reactions. The boronic acid group is then incorporated using methods such as hydroboration or direct boronation. Recent studies have focused on optimizing these steps to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles.

Applications in Organic Synthesis

2-(2-Ethoxyethoxy)phenylboronic acid finds extensive use in the construction of biaryl compounds, which are critical intermediates in drug discovery and materials science. Its ability to undergo cross-coupling reactions under mild conditions makes it a valuable reagent for synthesizing complex molecular architectures. For instance, researchers have employed this compound in the synthesis of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders.

Recent Research Advances

In recent years, there has been a surge in research exploring the use of 2-(2-Ethoxyethoxy)phenylboronic acid in advanced materials. Scientists have utilized this compound to synthesize conductive polymers and organic semiconductors, which hold promise for applications in flexible electronics and optoelectronic devices. Additionally, its role in click chemistry has been explored, enabling rapid assembly of complex molecules with high efficiency.

Safety and Environmental Considerations

While handling 2-(2-Ethoxyethoxy)phenylboronic acid, it is essential to adhere to standard laboratory safety protocols. Although it is not classified as a hazardous material under normal conditions, proper ventilation and protective equipment should be used during synthesis and manipulation. From an environmental perspective, efforts are being made to develop sustainable synthesis routes that minimize waste generation and reduce ecological impact.

In conclusion, 2-(2-Ethoxyethoxy)phenylboronic acid stands out as a versatile building block in organic chemistry with wide-ranging applications. Its continued exploration across diverse research fields underscores its importance as a key molecule in modern chemical science.